Cas no 74801-29-9 (Phenyl 2,3,4,6-Tetra-O-benzyl-1-thio-b-D-galactopyranoside)

Phenyl 2,3,4,6-Tetra-O-benzyl-1-thio-β-D-galactopyranoside is a protected thioglycoside derivative widely used in carbohydrate chemistry and glycoconjugate synthesis. Its key advantages include enhanced stability under glycosylation conditions due to the benzyl protecting groups, which prevent unwanted side reactions. The thioglycoside moiety serves as a versatile glycosyl donor, enabling efficient glycosidic bond formation under mild activation conditions. This compound is particularly valuable in oligosaccharide assembly, offering high stereoselectivity for β-linked products. Its robust synthetic utility makes it a preferred intermediate for constructing complex galactose-containing structures in medicinal chemistry and glycobiology research. The protective groups can be selectively removed, allowing further functionalization as needed.
Phenyl 2,3,4,6-Tetra-O-benzyl-1-thio-b-D-galactopyranoside structure
74801-29-9 structure
Product Name:Phenyl 2,3,4,6-Tetra-O-benzyl-1-thio-b-D-galactopyranoside
CAS No:74801-29-9
MF:C40H40O5S
MW:632.80761051178
MDL:MFCD06657856
CID:557154
PubChem ID:125307183
Update Time:2025-10-29

Phenyl 2,3,4,6-Tetra-O-benzyl-1-thio-b-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

    • b-D-Galactopyranoside, phenyl2,3,4,6-tetrakis-O-(phenylmethyl)-1-thio-
    • Phenyl 2,3,4,6-Tetra-O-benzyl-1-thio-beta-D-galactopyranoside
    • Phenyl 2,3,4,6-Tetra
    • Phenyl 2,3,4,6-Tetra-O-benzyl-1-thio-β-D-galactopyranoside
    • -<small>D<
    • AC1L2SMM
    • AC1Q60AW
    • A-d-galactopyranoside
    • AR-1L0398
    • BTB11984
    • EINECS 220-705-9
    • HMS1661L17
    • phenyl 2,3,4,6-tetra-o-acetyl-
    • SureCN7694818
    • Gal[2346Bn]-β-SPh
    • (2R,3S,4S,5R,6S)-3,4,5-Tris(benzyloxy)-2-((benzyloxy)methyl)-6-(phenylthio)tetrahydro-2H-pyran
    • Phenyl2,3,4,6-Tetra-O-benzyl-1-thio-beta-D-galactopyranoside
    • Phenyl 2-O,3-O,4-O,6-O-tetrabenzyl-1-thio-alpha-D-galactopyranoside
    • (2R,3S,4S,5R,6R)-3,4,5-Tris(phenylmethoxy)-2-(phenylmethoxymethyl)-6-phenylsulfanyloxane
    • MFCD06657856
    • Phenyl2,3,4,6-tetra-O-benzyl-b-D-thiogalactopyranoside
    • SCHEMBL1170781
    • 74801-29-9
    • T72902
    • W-203714
    • IKCMSYGNAFDJNX-PLLMGOPLSA-N
    • CS-0226048
    • (2R,3S,4S,5R,6S)-3,4,5-TRIS(BENZYLOXY)-2-[(BENZYLOXY)METHYL]-6-(PHENYLSULFANYL)OXANE
    • Phenyl 2,3,4,6-tetra-O-benzyl-b-D-thiogalactopyranoside
    • Phenyl 2,3,4,6-Tetra-O-benzyl-1-thio-
    • (2R,3S,4S,5R,6S)-3,4,5-tris(phenylmethoxy)-2-(phenylmethoxymethyl)-6-phenylsulfanyloxane
    • AKOS027250807
    • AS-74555
    • Phenyl 2,3,4,6-Tetrakis-O-(phenylmethyl)-1-thio-?-D-galactopyranoside; Gal-?-SPh[2346Bn]
    • Phenyl 2,3,4,6-Tetra-O-benzyl-1-thio-b-D-galactopyranoside
    • MDL: MFCD06657856
    • Inchi: 1S/C40H40O5S/c1-6-16-31(17-7-1)26-41-30-36-37(42-27-32-18-8-2-9-19-32)38(43-28-33-20-10-3-11-21-33)39(44-29-34-22-12-4-13-23-34)40(45-36)46-35-24-14-5-15-25-35/h1-25,36-40H,26-30H2/t36-,37+,38+,39-,40+/m1/s1
    • InChI Key: IKCMSYGNAFDJNX-PLLMGOPLSA-N
    • SMILES: S(C1C=CC=CC=1)[C@H]1[C@@H]([C@H]([C@H]([C@@H](COCC2C=CC=CC=2)O1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 632.26000
  • Monoisotopic Mass: 632.26
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 15
  • Complexity: 798
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.4
  • XLogP3: 7.9

Experimental Properties

  • Density: 1.224
  • Melting Point: 86.0 to 90.0 deg-C
  • Boiling Point: 738.515°C at 760 mmHg
  • Flash Point: 400.44°C
  • Refractive Index: 1.641
  • PSA: 71.45000
  • LogP: 8.47660
  • Vapor Pressure: 0.0±2.3 mmHg at 25°C

Phenyl 2,3,4,6-Tetra-O-benzyl-1-thio-b-D-galactopyranoside Security Information

Phenyl 2,3,4,6-Tetra-O-benzyl-1-thio-b-D-galactopyranoside Pricemore >>

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Amadis Chemical Company Limited
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(CAS:74801-29-9)Phenyl 2,3,4,6-Tetra-O-benzyl-1-thio-b-D-galactopyranoside
Order Number:A865800
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Quantity:1g
Purity:99%
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(CAS:74801-29-9)Phenyl2,3,4,6-tetra-O-benzyl-b-D-thiogalactopyranoside
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Quantity:10g
Purity:97%
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Amadis Chemical Company Limited
(CAS:74801-29-9)Phenyl 2,3,4,6-Tetra-O-benzyl-1-thio-b-D-galactopyranoside
A865800
Purity:99%
Quantity:1g
Price ($):279.0
Email
NewCan Biotech Limited
(CAS:74801-29-9)Phenyl2,3,4,6-tetra-O-benzyl-b-D-thiogalactopyranoside
NC32960
Purity:97%
Quantity:10g
Price ($):Inquiry
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